N-(2-chlorophenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide
• InChI: InChI=1S/C15H19ClN2O3/c16-12-3-1-2-4-13(12)17-14(19)18-7-10-21-15(11-18)5-8-20-9-6-15/h1-4H,5-11H2,(H,17,19)
• InChI Key: PWSQAVPKULVFEV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CN(CCO2)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

N-(2-chlorophenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide, also known as compound X, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. Its unique structure and properties make it a promising candidate for the development of new drugs for various diseases.

Scientific Research Applications

Structural Analysis and Synthesis Techniques

Spiro compounds, including those similar to the mentioned chemical, have been the focus of structural analysis using advanced techniques such as X-ray diffraction and NMR analysis. For example, Sun et al. (2010) elucidated the stereoscopic structures of certain spiro compounds through high-resolution NMR techniques guided by crystal X-ray diffraction (Sun et al., 2010). Additionally, Rao et al. (2016) described a new reagent for the synthesis of N-protected amino acid-spiro esters, showcasing the versatility of spiro compounds in synthesizing peptides (Rao et al., 2016).

Applications in Antibacterial Research

The exploration of spirocyclic derivatives of ciprofloxacin as antibacterial agents indicates the potential of spiro compounds in medical research. Lukin et al. (2022) tested derivatives against various strains of bacteria, finding specific activity against gram-negative and gram-positive strains (Lukin et al., 2022).

Chemical Synthesis and Modification

Research on the conversion of ketones of heterocyclic spiro compounds into oxime derivatives by Rahman et al. (2013) and the development of a Prins cascade process for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives by Reddy et al. (2014) demonstrate the compound's adaptability for chemical synthesis and modification (Rahman et al., 2013); (Reddy et al., 2014).

Electrochemical Applications

The study of the electrochemical behavior of spiro compounds in non-aqueous media by Abou-Elenien et al. (1991) highlights their potential in electrochemistry, demonstrating the utility of these compounds beyond traditional chemical synthesis (Abou-Elenien et al., 1991).